Cas no 54083-22-6 (Zorubicin)

• Product name: Zorubicin
• CAS No: 54083-22-6
• MF: C₃₄H₃₅N₃O₁₀
• MW: 645.66
• CID: 56532
• PubChem ID: 57164040

Zorubicin Chemical and Physical Properties

Names and Identifiers

• Zorubicin
• N-[1-[(2S,4S)-4-(4-Amino-5-hydroxy-6-methyloxan-2-yl)oxy-2,5,12-trihydroxy-7-methoxy-6,11-dioxo-3,4-dihydro-1H-tetracen-2-yl]ethylideneamino]benzamide
• Rubidazone
• N-[(E)-1-[(2S,4S)-4-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-2,5,12-trihydroxy-7-methoxy-6,11-dioxo-3,4-dihydro-1H-tetracen-2-yl]ethylideneamino]benzamide
• Benzoylhydrazone daunorubicin
• daunomycin benzoylhydrazone
• Rubidazon
• Zorubicin [INN]
• Zorubicina [INN-Spanish]
• zorubicine
• Zorubicine [INN-French]
• Zorubicinum [INN-Latin]
• BRN 1417621
• RP 22,050
• Benzoic acid (1-(4-((3-amino-2,3,6-trideoxy-.alpha.-L-lyxo-hexopyranosyl)oxy)-1,2,3,4,6,11-hexahydro-2,5,12-trihydroxy-7-methoxy-6,11-dioxo-2-naphthacenyl)ethylidene)hydrazide, (2S-cis)-
• ZORUBICIN [WHO-DD]
• 54083-22-6
• Benzoic acid hydrazide, 3-hydrazone with daunorubicin
• Benzoic acid, (1-(4-((3-amino-2,3,6-trideoxy-alpha,L-lyxo-hexopyranosyl)oxy)-1,2,3,4,6,11-hexahydro-2,5,12-trihydroxy-7-methoxy-6,11-dioxo-2-naphthacenyl)ethylidene)hydrazide, (2S-cis)-
• CCRIS 2260
• V25F9362OP
• DB11618
• Zorubicinum
• UNII-V25F9362OP
• Zorubicina
• ZORUBICIN [MI]
• DTXSID4043852

• Inchi： 1S/C34H35N3O10/c1-15-28(38)20(35)12-23(46-15)47-22-14-34(44,16(2)36-37-33(43)17-8-5-4-6-9-17)13-19-25(22)32(42)27-26(30(19)40)29(39)18-10-7-11-21(45-3)24(18)31(27)41/h4-11,15,20,22-23,28,38,40,42,44H,12-14,35H2,1-3H3,(H,37,43)/t15?,20?,22-,23?,28?,34-/m0/s1
• InChI Key： FBTUMDXHSRTGRV-ODQASSKESA-N
• SMILES： C1=CC=C(C(N/N=C(/C2(CC(OC3CC(N)C(O)C(C)O3)C3=C(C4C(=O)C5=C(C=CC=C5C(=O)C=4C(O)=C3C2)OC)O)O)\C)=O)C=C1

Computed Properties

• Exact Mass: 645.23200
• Monoisotopic Mass: 645.232
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 47
• Rotatable Bond Count: 6
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 210A^2

Experimental Properties

• Color/Form: White or nearly white crystalline powder
• Density: 1.2920 (rough estimate)
• Boiling Point: 675.08°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.7800 (estimate)
• PSA: 210.23000
• LogP: 3.33700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines Anthracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines